83-32-9

Acenaphthene

In Stock

• CAS RN:
• 83-32-9

• Formula:
• C12H10

• InChI:
• InChI=1S/C12H10/c1-3-9-4-2-6-11-8-7-10(5-1)12(9)11/h1-6H,7-8H2

• InChIKey:
• CWRYPZZKDGJXCA-UHFFFAOYSA-N

• Acenaphthene belongs to the group of polycyclic aromatic hydrocarbons (PAHs), which are considered to be potential environmental pollutants, marine contaminants and possible human carcinogens. PAHs are released during the incomplete combustion of fossil fuels, petroleum production, oil spills and some industrial processes.
  Bacterial oxidation of acenaphthene by Beijerinckia sp. and Beijerinckia sp. strain B8/36 has been reported. Acenapthene forms 1:1:1 inclusion compound by complexing with inclusion compound of β -cyclodextrin and alcohol. Kinetics of the atmospherically important gas-phase reactions of acenaphthene with OH and NO₃ radicals, O₃ and N₂O₅ has been investigated at 296 ± 2K.
  Acenaphthene appears as white needles. Melting point 93.6°C. Soluble in hot alcohol. Denser than water and insolub...

(3-Chloropyrazin-2-yl)methanol

In Stock

• CAS RN:
• 89283-32-9

• Formula:
• C5H5ClN2O

• InChI:
• InChI=1S/C5H5ClN2O/c6-5-4(3-9)7-1-2-8-5/h1-2,9H,3H2

• InChIKey:
• NYTVRJQDIXLFAT-UHFFFAOYSA-N

• (3-Chloropyrazin-2-yl)methanol is a useful research compound. Its molecular formula is C5H5ClN2O and its molecular weight is 144.56 g/mol. The purity is usually 95%.

2,5-Dibromo-4-(trifluoromethoxy)aniline

In Stock

• CAS RN:
• 84483-32-9

• Formula:
• C7H4Br2F3NO

• InChI:
• InChI=1S/C7H4Br2F3NO/c8-3-2-6(14-7(10,11)12)4(9)1-5(3)13/h1-2H,13H2

• InChIKey:
• VGEZIAVMSVSWBJ-UHFFFAOYSA-N

• 2,5-Dibromo-4-(trifluoromethoxy)aniline is a useful research compound. Its molecular formula is C7H4Br2F3NO and its molecular weight is 334.92 g/mol. The purity is usually 95%.

Hydrazine, 1,2-bis(2,4,6-trinitrophenyl)-

• CAS RN:
• 68683-32-9

• Formula:
• C12H6N8O12

• InChI:
• InChI=1S/C12H6N8O12/c21-15(22)5-1-7(17(25)26)11(8(2-5)18(27)28)13-14-12-9(19(29)30)3-6(16(23)24)4-10(12)20(31)32/h1-4,13-14H

• InChIKey:
• MBDNFKYTGJTTQI-UHFFFAOYSA-N

• Hydrazine, 1,2-bis(2,4,6-trinitrophenyl)-, also known as Hydrazine, 1,2-bis(2,4,6-trinitrophenyl)-, is a useful research compound. Its molecular formula is C12H6N8O12 and its molecular weight is 454.22 g/mol. The purity is usually 95%.

Cobalt naphthenate

• CAS RN:
• 157583-32-9

• Formula:
• C22H14CoO4

• InChI:
• InChI=1S/2C11H8O2.Co/c2*12-11(13)10-6-5-8-3-1-2-4-9(8)7-10;/h2*1-7H,(H,12,13);/q;;+2/p-2

• InChIKey:
• IFSWBZCGMGEHLE-UHFFFAOYSA-L

• Cobalt naphthenate is a useful research compound. Its molecular formula is C22H14CoO4 and its molecular weight is 401.3 g/mol. The purity is usually 95%.

3-(1,3-Benzoxazol-2-ylsulfanyl)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione

In Stock

• CAS RN:
• 301683-32-9

• Formula:
• C18H11F3N2O3S

• InChI:
• InChI=1S/C18H11F3N2O3S/c19-18(20,21)10-4-3-5-11(8-10)23-15(24)9-14(16(23)25)27-17-22-12-6-1-2-7-13(12)26-17/h1-8,14H,9H2

• InChIKey:
• CZKINRPZXWCRSS-UHFFFAOYSA-N

• 3-(1,3-Benzoxazol-2-ylsulfanyl)-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C18H11F3N2O3S and its molecular weight is 392.35. The purity is usually 95%.

isopropyl 2-amino-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

In Stock

• CAS RN:
• 351983-32-9

• Formula:
• C13H19NO2S

• InChI:
• InChI=1S/C13H19NO2S/c1-8(2)16-13(15)11-9-6-4-3-5-7-10(9)17-12(11)14/h8H,3-7,14H2,1-2H3

• InChIKey:
• WUJCNUNGGPFMTP-UHFFFAOYSA-N

• Isopropyl 2-amino-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C13H19NO2S and its molecular weight is 253.36 g/mol. The purity is usually 95%.

Ethyl 6-(2,6-difluorobenzoyl)imino-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

• CAS RN:
• 848683-32-9

• Formula:
• C25H22F2N4O5

• InChI:
• InChI=1S/C25H22F2N4O5/c1-4-36-25(34)16-13-15-21(28-20-14(2)7-6-10-31(20)24(15)33)30(11-12-35-3)22(16)29-23(32)19-17(26)8-5-9-18(19)27/h5-10,13H,4,11-12H2,1-3H3

• InChIKey:
• OCIZMLNZTCGFIN-UHFFFAOYSA-N

• Ethyl 6-(2,6-difluorobenzoyl)imino-7-(2-methoxyethyl)-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate is a useful research compound. Its molecular formula is C25H22F2N4O5 and its molecular weight is 496.5g/mol. The purity is usually 95%.

Cyclopentyl 4-(thiomorpholinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898783-32-9

• Formula:
• C17H23NOS

• InChI:
• InChI=1S/C17H23NOS/c19-17(15-3-1-2-4-15)16-7-5-14(6-8-16)13-18-9-11-20-12-10-18/h5-8,15H,1-4,9-13H2

• InChIKey:
• HLCYAEQJQANUBC-UHFFFAOYSA-N

• Cyclopentyl 4-(thiomorpholinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C17H23NOS and its molecular weight is 289.4 g/mol. The purity is usually 95%.

N-(6-ethoxybenzo[d]thiazol-2-yl)-3-methyl-N-(2-morpholinoethyl)isoxazole-5-carboxamide hydrochloride

In Stock

• CAS RN:
• 1323583-32-9

• Formula:
• C20H25ClN4O4S

• InChI:
• InChI=1S/C20H24N4O4S.ClH/c1-3-27-15-4-5-16-18(13-15)29-20(21-16)24(7-6-23-8-10-26-11-9-23)19(25)17-12-14(2)22-28-17;/h4-5,12-13H,3,6-11H2,1-2H3;1H

• InChIKey:
• IENSNKUELDXWRP-UHFFFAOYSA-N

• N-(6-ethoxybenzo[d]thiazol-2-yl)-3-methyl-N-(2-morpholinoethyl)isoxazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H25ClN4O4S and its molecular weight is 452.95. The purity is usually 95%.

4-{2-[(2,3-Dichlorophenyl)amino]-4-methyl-1,3-thiazol-5-yl}pyrimidin-2-amine

In Stock

• CAS RN:
• 1823183-32-9

• Formula:
• C14H11Cl2N5S

• InChI:
• InChI=1S/C14H11Cl2N5S/c1-7-12(10-5-6-18-13(17)20-10)22-14(19-7)21-9-4-2-3-8(15)11(9)16/h2-6H,1H3,(H,19,21)(H2,17,18,20)

• InChIKey:
• SALPYELFSKDPMS-UHFFFAOYSA-N

• 4-{2-[(2,3-Dichlorophenyl)amino]-4-methyl-1,3-thiazol-5-yl}pyrimidin-2-amine is a useful research compound. Its molecular formula is C14H11Cl2N5S and its molecular weight is 352.2 g/mol. The purity is usually 95%.

2-[3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]morpholine

In Stock

• CAS RN:
• 1247783-32-9

• Formula:
• C9H16N4O

• InChI:
• InChI=1S/C9H16N4O/c1-6(2)8-11-9(13-12-8)7-5-10-3-4-14-7/h6-7,10H,3-5H2,1-2H3,(H,11,12,13)

• InChIKey:
• LHFXYMDEEGINSH-UHFFFAOYSA-N

• 2-[3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]morpholine is a useful research compound. Its molecular formula is C9H16N4O and its molecular weight is 196.25 g/mol. The purity is usually 95%.

Sulfo-SDAD

In Stock

• CAS RN:
• 1226983-32-9

• Formula:
• C14H19N4NaO8S3

• InChI:
• InChI=1S/C14H20N4O8S3.Na/c1-14(16-17-14)4-2-10(19)15-5-7-28-27-6-3-12(21)26-18-11(20)8-9(13(18)22)29(23,24)25;/h9H,2-8H2,1H3,(H,15,19)(H,23,24,25);/q;+1/p-1

• InChIKey:
• BTBHSSBEJHAIAF-UHFFFAOYSA-M

• Sulfo-SDAD is a useful research compound. Its molecular formula is C14H19N4NaO8S3 and its molecular weight is 490.5 g/mol. The purity is usually 95%.

(S)-1-(1H-Benzimidazol-2-YL)-3-methylbutylamine hydrochloride

Usually In Stock

• CAS RN:
• 1234883-32-9

• Formula:
• C12H18ClN3

• InChI:
• InChI=1S/C12H17N3.ClH/c1-8(2)7-9(13)12-14-10-5-3-4-6-11(10)15-12;/h3-6,8-9H,7,13H2,1-2H3,(H,14,15);1H/t9-;/m0./s1

• InChIKey:
• ZXGYOQOVBUHUQG-FVGYRXGTSA-N

• (S)-1-(1H-Benzimidazol-2-YL)-3-methylbutylamine hydrochloride, also known as (S)-1-(1H-Benzimidazol-2-YL)-3-methylbutylamine hydrochloride, is a useful research compound. Its molecular formula is C12H18ClN3 and its molecular weight is 239.747. The purity is usually 95%.